5-[(2-bromophenoxy)methyl]-N-(3-cyanopyrazolo[5,1-c][1,2,4]triazin-4-yl)furan-2-carboxamide

• Molecular Formula: C18H11BrN6O3
• Molecular Weight: 439.2 g/mol
• IUPAC Name: 5-[(2-bromophenoxy)methyl]-N-(3-cyanopyrazolo[5,1-c][1,2,4]triazin-4-yl)furan-2-carboxamide
• InChI: InChI=1S/C18H11BrN6O3/c19-12-3-1-2-4-14(12)27-10-11-5-6-15(28-11)18(26)22-17-13(9-20)23-24-16-7-8-21-25(16)17/h1-8H,10H2,(H,22,26)
• InChI Key: CKHIVMAPYJFBRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC2=CC=C(O2)C(=O)NC3=C(N=NC4=CC=NN43)C#N)Br

Description

5-[(2-BROMOPHENOXY)METHYL]-N-(3-CYANOPYRAZOLO[5,1-C][1,2,4]TRIAZIN-4-YL)-2-FURAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a bromophenoxy group, a cyanopyrazolo triazine moiety, and a furanamide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2-BROMOPHENOXY)METHYL]-N-(3-CYANOPYRAZOLO[5,1-C][1,2,4]TRIAZIN-4-YL)-2-FURAMIDE typically involves multiple steps, starting with the preparation of intermediate compounds. The process may include:

Bromination: Introduction of a bromine atom to the phenoxy group.

Cyanation: Incorporation of a cyano group into the pyrazolo triazine ring.

Coupling Reactions: Formation of the final compound through coupling of the intermediate products under specific conditions such as the presence of catalysts and controlled temperatures.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

5-[(2-BROMOPHENOXY)METHYL]-N-(3-CYANOPYRAZOLO[5,1-C][1,2,4]TRIAZIN-4-YL)-2-FURAMIDE can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Reduction of functional groups to lower oxidation states.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) under anhydrous conditions.

Substitution: Use of nucleophiles or electrophiles under controlled temperatures and solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield higher oxidation state derivatives, while reduction may produce lower oxidation state compounds.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(2-BROMOPHENOXY)METHYL]-N-(3-CYANOPYRAZOLO[5,1-C][1,2,4]TRIAZIN-4-YL)-2-FURAMIDE involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

3-FLUORO-7-HYDROXY-CHROMAN-2,4-DIONE: Another complex organic compound with potential biological activity.

Tirzepatide: A compound used in weight loss treatments.

Uniqueness

5-[(2-BROMOPHENOXY)METHYL]-N-(3-CYANOPYRAZOLO[5,1-C][1,2,4]TRIAZIN-4-YL)-2-FURAMIDE is unique due to its specific combination of functional groups and its potential applications across multiple fields. Its structure allows for diverse chemical reactivity and biological activity, making it a valuable compound for research and development.